Cas no 53001-69-7 (Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate)

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate is a fluorinated aromatic ester with a bromine substituent at the 3-position, offering versatile reactivity in synthetic chemistry. Its electron-deficient tetrafluorobenzene core enhances electrophilic substitution and cross-coupling reactions, while the bromine atom serves as a handle for further functionalization via metal-catalyzed transformations. The methyl ester group provides stability and facilitates hydrolysis or transesterification for downstream derivatization. This compound is particularly useful in pharmaceutical and agrochemical research as a building block for fluorinated analogs, leveraging the unique electronic and steric properties imparted by the fluorine substituents. Its high purity and well-defined structure ensure reproducibility in complex synthetic routes.
Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate structure
53001-69-7 structure
Product Name:Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
CAS No:53001-69-7
MF:C8H3BrF4O2
MW:287.005835771561
CID:1580338
PubChem ID:71651341
Update Time:2025-06-07

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
    • CTK4H0845
    • AG-F-13404
    • KB-30051
    • ACT12166
    • 3-Brom-2,4,5,6-tetrafluor-benzoesaeure
    • AC1L6SS5
    • 3-Brom-2,4,5,6-tetrafluor-benzoesaeure-methylester
    • 3-Bromo-2,4,5-Trifluorobenzoic
    • NSC170094
    • CTK4H0845; AG-F-13404; KB-30051; ACT12166; 3-Brom-2,4,5,6-tetrafluor-benzoesaeure; AC1L6SS5; 3-Brom-2,4,5,6-tetrafluor-benzoesaeure-methylester; 3-Bromo-2,4,5-Trifluorobenzoic; NSC170094;
    • DTXSID501265937
    • AKOS016015350
    • 53001-69-7
    • MFCD12911451
    • Inchi: 1S/C8H3BrF4O2/c1-15-8(14)2-4(10)3(9)6(12)7(13)5(2)11/h1H3
    • InChI Key: NIYINRANWFEORK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C(C(=O)OC)=C1F)F)F)F

Computed Properties

  • Exact Mass: 285.92525g/mol
  • Monoisotopic Mass: 285.92525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651451-5g
Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
53001-69-7 98%
5g
¥999.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651451-25g
Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
53001-69-7 98%
25g
¥4231.00 2024-05-10
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.